![molecular formula C21H23NO3 B2539290 [1,1'-Biphenyl]-4-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone CAS No. 1329328-98-4](/img/structure/B2539290.png)
[1,1'-Biphenyl]-4-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a biphenyl group attached to a spiro compound, which is a type of compound where two rings share a single atom. The spiro compound in this case is 1,5-dioxa-9-azaspiro[5.5]undecan-9-yl, which contains oxygen and nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the biphenyl group and the spiro compound. The biphenyl group consists of two benzene rings connected by a single bond, and the spiro compound contains a nine-membered ring with oxygen and nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the biphenyl group and the spiro compound. For example, the compound might have a relatively high molecular weight due to the size of these groups .Scientific Research Applications
Use in Drug Development
Compounds with the 1,9-diazaspiro[5.5]undecane core have been used in drug development studies . These compounds often have substituents at position 9 and sometimes at position 1 .
Treatment of Obesity
Some compounds based on the 1,9-diazaspiro[5.5]undecane scaffold have been studied for the treatment of obesity .
Pain Management
These compounds have also been explored for their potential in pain management .
Immune System Disorders
Research has indicated potential applications of these compounds in treating various immune system disorders .
Cell Signaling
Compounds with the 1,9-diazaspiro[5.5]undecane core have been studied for their role in cell signaling .
Cardiovascular Disorders
There is ongoing research into the use of these compounds in the treatment of cardiovascular disorders .
Psychotic Disorders
Some studies have explored the potential of these compounds in treating psychotic disorders .
METTL3 Inhibition
1,4,9-Triazaspiro[5.5]undecan-2-one derivatives, which are related to the compound , have been studied as potent and selective METTL3 inhibitors .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1,5-dioxa-9-azaspiro[5.5]undecan-9-yl-(4-phenylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO3/c23-20(22-13-11-21(12-14-22)24-15-4-16-25-21)19-9-7-18(8-10-19)17-5-2-1-3-6-17/h1-3,5-10H,4,11-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSPKOTSNLNCQID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,1'-Biphenyl]-4-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.